Cas no 71358-25-3 ((+)-6a,12a-trans-6a,7-trans-peltogynol)

• Product Name: (+)-6a,12a-trans-6a,7-trans-peltogynol
• CAS No: 71358-25-3
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2035126
• PubChem ID: 44257170
• Update Time: 2025-04-21

(+)-6a,12a-trans-6a,7-trans-peltogynol Chemical and Physical Properties

Names and Identifiers

• (+)-6a,12a-trans-6a,7-trans-peltogynol
• 71358-25-3
• ent-Epipeltogynan-4I+--ol
• LMPK12020222
• ent-Epipeltogynan-4alpha-ol
• ent-Epipeltogynan-4a-ol
• (6aS,7R,12aS)-5,6a,7,12a-tetrahydroisochromeno[4,3-b]chromene-2,3,7,10-tetrol
• (6aS,7R,12aS)-5,6a,7,12a-tetrahydroisochromeno(4,3-b)chromene-2,3,7,10-tetrol

• Inchi： 1S/C16H14O6/c17-8-1-2-9-13(4-8)22-15-10-5-12(19)11(18)3-7(10)6-21-16(15)14(9)20/h1-5,14-20H,6H2
• InChI Key： OPWUVOPHCMWWGJ-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC(=CC=2)O)OC2C1OCC1C2=CC(O)=C(O)C=1

Computed Properties

• Exact Mass: 302.07903816Da
• Monoisotopic Mass: 302.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids